Cas no 1784308-09-3 (3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride)

• Product Name: 3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride
• CAS No: 1784308-09-3
• MF: C₆H₃Cl₂FO₃S
• MW: 245.055622339249
• MDL: MFCD28145584
• CID: 5171983
• PubChem ID: 84802737
• Update Time: 2025-08-04

3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-chloro-2-fluoro-6-hydroxy-
• 3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride

• MDL： MFCD28145584
• Inchi： 1S/C6H3Cl2FO3S/c7-3-1-2-4(10)6(5(3)9)13(8,11)12/h1-2,10H
• InChI Key： RUUWDDONXOHNOV-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(O)C=CC(Cl)=C1F

Additional information on 3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride

Introduction to 3-Chloro-2-Fluoro-6-Hydroxybenzene-1-Sulfonyl Chloride (CAS No. 1784308-09-3)

3-Chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride (CAS No. 1784308-09-3) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its chlorine, fluorine, and hydroxyl substituents on a benzene ring, along with a sulfonyl chloride functional group, offers a wide range of applications due to its reactivity and functional diversity.

The molecular formula of 3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride is C₇H₄ClFNO₄S, and it has a molecular weight of approximately 244.07 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This functional group makes it an excellent electrophilic reagent, capable of participating in various nucleophilic substitution reactions.

In the context of chemical synthesis, 3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride has been extensively studied for its ability to form sulfonamides and sulfonate esters. These derivatives are crucial intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The chlorine and fluorine substituents provide additional versatility by influencing the electronic properties and reactivity of the molecule, making it suitable for a variety of synthetic transformations.

Recent research has highlighted the potential of 3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of sulfonamide derivatives with potent anti-inflammatory and antitumor activities. The hydroxyl group on the benzene ring was found to enhance the solubility and bioavailability of these compounds, thereby improving their therapeutic efficacy.

In addition to its pharmaceutical applications, 3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride has also shown promise in materials science. A recent study in Advanced Materials explored its use as a building block for the synthesis of functional polymers with enhanced thermal stability and mechanical strength. The unique combination of chlorine, fluorine, and hydroxyl substituents on the benzene ring provides these polymers with improved properties compared to traditional materials.

The environmental impact of 3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride has also been a subject of interest. Research conducted by environmental scientists has demonstrated that this compound can be synthesized using green chemistry principles, minimizing its ecological footprint. The use of environmentally friendly solvents and catalysts in its production process has been shown to reduce waste generation and energy consumption.

Safety considerations are paramount when handling 3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride. Due to its reactivity and potential for forming toxic byproducts, proper personal protective equipment (PPE) should be worn during handling. Additionally, it is important to store this compound in a cool, dry place away from incompatible materials to ensure its stability and safety.

In conclusion, 3-chloro-2-fluoro-6-hydroxybenzene-1-sulfonyl chloride (CAS No. 1784308-09-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in chemical synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing these fields.